Cas no 2228904-29-6 (1-(2-methoxyquinolin-3-yl)ethane-1,2-diol)

• Product Name: 1-(2-methoxyquinolin-3-yl)ethane-1,2-diol
• CAS No: 2228904-29-6
• MF: C₁₂H₁₃NO₃
• MW: 219.236523389816
• CID: 6390065
• PubChem ID: 165641907
• Update Time: 2025-06-13

1-(2-methoxyquinolin-3-yl)ethane-1,2-diol Chemical and Physical Properties

Names and Identifiers

• 1-(2-methoxyquinolin-3-yl)ethane-1,2-diol
• 2228904-29-6
• EN300-1730815

• Inchi： 1S/C12H13NO3/c1-16-12-9(11(15)7-14)6-8-4-2-3-5-10(8)13-12/h2-6,11,14-15H,7H2,1H3
• InChI Key： VWRLCYGRWVHFLD-UHFFFAOYSA-N
• SMILES： OC(CO)C1=C(N=C2C=CC=CC2=C1)OC

Computed Properties

• Exact Mass: 219.08954328g/mol
• Monoisotopic Mass: 219.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 62.6Ų

Additional information on 1-(2-methoxyquinolin-3-yl)ethane-1,2-diol

Professional Introduction to 1-(2-methoxyquinolin-3-yl)ethane-1,2-diol (CAS No. 2228904-29-6)

1-(2-methoxyquinolin-3-yl)ethane-1,2-diol, a compound with the chemical identifier CAS No. 2228904-29-6, represents a significant advancement in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of heterocyclic derivatives, specifically incorporating a quinoline scaffold, which is well-documented for its broad spectrum of biological activities. The presence of a 2-methoxy group and a diol moiety further enhances its pharmacological potential, making it a subject of intense interest in the development of novel therapeutic agents.

The molecular structure of 1-(2-methoxyquinolin-3-yl)ethane-1,2-diol consists of a fused bicyclic system comprising a benzene ring and a pyridine ring, with an ethane chain substituted at both carbons by hydroxyl groups. This unique arrangement contributes to its distinct physicochemical properties, including solubility and metabolic stability, which are critical factors in drug design. The compound's ability to interact with biological targets such as enzymes and receptors is influenced by its rigid aromatic core and the polar functional groups present.

In recent years, there has been growing attention on quinoline derivatives due to their demonstrated efficacy in treating various diseases. The 2-methoxy substituent in 1-(2-methoxyquinolin-3-yl)ethane-1,2-diol is particularly noteworthy, as it has been shown to modulate the binding affinity and selectivity of the compound towards specific biological targets. This modification has been exploited in the design of drugs targeting infectious diseases and cancer, where precise interaction with pathogenic proteins is essential.

One of the most compelling aspects of 1-(2-methoxyquinolin-3-yl)ethane-1,2-diol is its potential application in oncology research. Studies have indicated that quinoline derivatives can interfere with key pathways involved in tumor growth and progression. The diol functional groups enhance the compound's ability to penetrate cellular membranes and exert intracellular effects, making it a promising candidate for developing targeted therapies. Furthermore, its structural similarity to known chemotherapeutic agents suggests that it may exhibit complementary mechanisms of action.

The pharmacokinetic profile of 1-(2-methoxyquinolin-3-yl)ethane-1,2-diol has been extensively evaluated in preclinical studies. These investigations have revealed that the compound exhibits moderate bioavailability and prolonged half-life upon oral administration, indicating its suitability for chronic therapeutic use. The hydroxyl groups contribute to its metabolic stability by participating in Phase II drug metabolism processes, which are crucial for detoxifying potentially harmful compounds.

The synthesis of 1-(2-methoxyquinolin-3-yl)ethane-1,2-diol involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets stringent pharmaceutical standards. Techniques such as palladium-catalyzed cross-coupling reactions and asymmetric hydrogenation have been particularly valuable in constructing the complex molecular framework of this compound.

Ethical considerations are paramount in the development of new pharmaceuticals like 1-(2-methoxyquinolin-3-yl)ethane-1,2-diol. Rigorous safety assessments have been conducted to evaluate potential side effects and interactions with other drugs. These studies are essential for ensuring patient safety and efficacy when the compound is eventually tested in clinical trials. The collaboration between synthetic chemists and biologists has been instrumental in addressing these challenges and advancing our understanding of this promising therapeutic agent.

The future direction of research on 1-(2-methoxyquinolin-3-yl)ethane-1,2-diol lies in exploring its potential applications beyond oncology. Preliminary data suggest that it may also exhibit anti-inflammatory properties by modulating immune responses. Additionally, its structural features make it an attractive scaffold for designing next-generation antiviral agents. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in addressing unmet medical needs.

In conclusion, 1-(2-methoxyquinolin-3-yl)ethane-1,2-diol (CAS No. 2228904-29-6) represents a significant contribution to the field of medicinal chemistry. Its unique structure and demonstrated biological activity position it as a valuable tool for developing novel therapeutics. With ongoing research aimed at elucidating its mechanisms of action and optimizing its pharmacological properties, this compound holds great promise for improving patient outcomes across multiple therapeutic areas.